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Compound of Interest

Compound Name: GNE-375

Cat. No.: B10819912 Get Quote

Essential Safety and Handling Guide for GNE-
375
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling GNE-375. The following procedures are designed to

ensure a safe laboratory environment and minimize exposure risk.

Hazard Identification and Personal Protective
Equipment (PPE)
GNE-375 is a potent and selective BRD9 inhibitor.[1][2][3][4] While a specific, comprehensive

Safety Data Sheet (SDS) detailing all potential hazards is not publicly available in all search

results, it is imperative to handle this compound with care due to its biological activity. Potent

small molecule inhibitors should be treated as potentially hazardous. The following PPE is

mandatory to prevent skin and respiratory exposure.
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.

Hand Protection
Two pairs of chemotherapy-

rated nitrile gloves

An inner pair tucked under the

gown cuff and an outer pair

over the cuff. Change outer

gloves regularly.

Body Protection
Impervious, disposable solid-

front laboratory gown

Should be resistant to

chemical permeation.

Respiratory Protection
NIOSH-approved N95 or

higher respirator

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet.

Operational Protocol: Handling and Preparation of
GNE-375
Engineering Controls: All work with solid GNE-375 and concentrated stock solutions must be

conducted in a certified chemical fume hood or a Class II Biosafety Cabinet (BSC) to minimize

inhalation exposure. The work surface should be covered with disposable, plastic-backed

absorbent pads.

Step-by-Step Handling Procedure:

Preparation: Before starting, ensure all necessary equipment and supplies are inside the

fume hood/BSC, including a calibrated scale, weighing paper, micro-spatula, solvent, vials,

and pipettes.

Donning PPE: Put on all required PPE in the correct order: inner gloves, gown, outer gloves,

and eye protection. If working outside a fume hood with the powder, a respirator is required.

Weighing: Carefully weigh the desired amount of GNE-375 powder on weighing paper using

a micro-spatula. Avoid creating dust.
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Solubilization: Add the appropriate solvent to the vial containing the weighed GNE-375 to

create a stock solution. MedchemExpress suggests that stock solutions can be stored at

-80°C for 6 months or -20°C for 1 month.[1]

Labeling: Clearly label all vials with the compound name, concentration, solvent, date, and

user's initials.

Decontamination: After handling, decontaminate all surfaces and equipment with a suitable

cleaning agent (e.g., 70% ethanol followed by a surface decontaminant). Dispose of all

disposable materials as hazardous chemical waste.

Doffing PPE: Remove PPE in the correct order to prevent cross-contamination: outer gloves,

gown, then inner gloves. Wash hands thoroughly with soap and water.

Experimental Workflow for Handling GNE-375
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GNE-375 Handling Workflow
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Caption: Workflow for the safe handling and preparation of GNE-375.
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Disposal Plan
All waste generated from handling GNE-375 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, gown), weighing

paper, absorbent pads, and empty vials should

be collected in a dedicated, clearly labeled

hazardous waste bag within the fume

hood/BSC.

Liquid Waste

Unused or leftover solutions of GNE-375 should

be collected in a sealed, properly labeled

hazardous waste container. Do not pour down

the drain.

Follow all institutional and local regulations for the disposal of hazardous chemical waste. If you

are unsure about the proper procedures, consult your institution's Environmental Health and

Safety (EHS) department.

Emergency Procedures
Spill:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or outside of a

containment area.

Contain: If safe to do so, cover the spill with an absorbent material from a chemical spill kit.

Decontaminate: Wearing appropriate PPE, clean the spill area with a suitable

decontaminant.

Dispose: Collect all contaminated materials in a hazardous waste container.

Report: Report the spill to your supervisor and EHS department.

Exposure:
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Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.

Inhalation: Move to fresh air immediately.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

(SDS) for GNE-375 to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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